Cas no 761378-15-8 (3-Aminopropanethioamide)

• Product Name: 3-Aminopropanethioamide
• CAS No: 761378-15-8
• MF: C₃H₈N₂S
• MW: 104.174018859863
• CID: 5700839
• PubChem ID: 19380214
• Update Time: 2025-06-09

3-Aminopropanethioamide Chemical and Physical Properties

Names and Identifiers

• Propanethioamide, 3-amino-
• 3-aminopropanethioamide
• SCHEMBL2396665
• 761378-15-8
• AKOS006230523
• CS-0355830
• EN300-1600499
• 3-Aminopropanethioamide

• Inchi： 1S/C3H8N2S/c4-2-1-3(5)6/h1-2,4H2,(H2,5,6)
• InChI Key： GJOIQSQHPIBZCD-UHFFFAOYSA-N
• SMILES： C(N)(=S)CCN

Computed Properties

• Exact Mass: 104.04081944g/mol
• Monoisotopic Mass: 104.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 52.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.152±0.06 g/cm3(Predicted)
• Boiling Point: 224.7±42.0 °C(Predicted)
• pka: 13.06±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioamides

Additional information on 3-Aminopropanethioamide

Comprehensive Analysis of 3-Aminopropanethioamide (CAS No. 761378-15-8): Properties, Applications, and Research Insights

3-Aminopropanethioamide (CAS No. 761378-15-8) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural and functional properties. This sulfur-containing derivative of propionamide features an amino group at the 3-position, making it a versatile intermediate for synthesizing heterocyclic compounds and bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways.

The compound’s molecular formula, C₃H₈N₂S, highlights its compact yet reactive structure. Its thioamide group (–C(=S)–NH₂) distinguishes it from conventional amides, offering enhanced nucleophilicity and metal-binding capabilities. These traits align with current trends in chemoinformatics and fragment-based drug design, where small molecules like 3-Aminopropanethioamide serve as building blocks for optimized lead compounds. Recent studies suggest its utility in developing kinase inhibitors and antimicrobial agents, addressing global health challenges such as antibiotic resistance.

From a synthetic perspective, 761378-15-8 is often prepared via thionation reactions of corresponding amides using reagents like Lawesson’s reagent or phosphorus pentasulfide. Its stability under physiological conditions makes it suitable for in vitro assays, while its solubility in polar solvents facilitates formulation studies. Analytical techniques such as HPLC and LC-MS are commonly employed to characterize its purity, a critical factor given its role in high-throughput screening platforms.

Beyond pharmaceuticals, 3-Aminopropanethioamide has niche applications in material science, particularly in designing sulfur-doped carbon frameworks for catalysis. Its ability to coordinate with transition metals also positions it as a candidate for metal-organic frameworks (MOFs), a hot topic in sustainable energy research. Environmental scientists are investigating its biodegradation pathways to ensure compliance with green chemistry principles.

Frequently asked questions about this compound include its safety profile, supplier availability, and scalability for industrial use. While not classified as hazardous under standard regulations, proper handling protocols are recommended due to its reactive functional groups. Leading suppliers provide high-purity grades (>98%) for research purposes, with custom synthesis options for bulk quantities.

In summary, 3-Aminopropanethioamide (CAS No. 761378-15-8) exemplifies the convergence of medicinal chemistry and materials innovation. Its dual role as a biochemical tool and a synthetic precursor underscores its relevance in tackling contemporary scientific challenges, from precision medicine to renewable energy solutions. Ongoing research will likely uncover further applications, solidifying its position in the fine chemicals market.